Cas no 1891158-95-4 (hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid)

• Product Name: hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid
• CAS No: 1891158-95-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5720021
• PubChem ID: 117273492
• Update Time: 2025-05-26

hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid, hexahydro-
• Hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic Acid
• hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid

• Inchi： 1S/C8H13NO3/c10-8(11)6-3-7-5-12-2-1-9(7)4-6/h6-7H,1-5H2,(H,10,11)
• InChI Key： OANDLPBSMJHXID-UHFFFAOYSA-N
• SMILES： O1CCN2CC(C(=O)O)CC2C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 319.9±37.0 °C(Predicted)
• pka: 3.79±0.20(Predicted)

Additional information on hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid

Hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1891158-95-4, commonly referred to as hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds, which are known for their unique structural properties and diverse biological activities. Recent advancements in synthetic methodologies and computational chemistry have shed new light on the potential applications of this compound in drug discovery and material science.

Hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine is a bicyclic structure comprising a pyrrole ring fused with an oxazine ring. The presence of the carboxylic acid group at the 7-position introduces additional functional diversity, making this compound a promising candidate for various chemical modifications. Researchers have explored the synthesis of this compound through both traditional organic synthesis techniques and modern catalytic methods. The development of efficient synthetic routes has been a focal point in recent studies, as it enables large-scale production for potential commercial applications.

One of the most intriguing aspects of hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid is its ability to act as a scaffold for drug design. The molecule's rigid yet flexible structure allows for the incorporation of various substituents, which can modulate its pharmacokinetic properties. Recent studies have demonstrated its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.

The structural uniqueness of hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored in the context of creating novel coordination polymers and metal-organic frameworks (MOFs). These materials hold great potential in gas storage, catalysis, and sensing technologies. Recent research has highlighted the compound's role in enhancing the stability and selectivity of MOFs under harsh environmental conditions.

In terms of biological activity, hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid has been subjected to extensive in vitro and in vivo testing. Studies have revealed its ability to modulate cellular signaling pathways associated with apoptosis and cell proliferation. This makes it a valuable tool in understanding the molecular mechanisms underlying various diseases. Furthermore, its low toxicity profile has been confirmed in preliminary animal studies, suggesting that it could be safely administered for therapeutic purposes.

The synthesis of hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine involves a series of carefully controlled reactions that require expertise in stereochemistry and catalysis. Recent breakthroughs in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound. This advancement is particularly significant for drug development, where stereochemistry plays a critical role in determining efficacy and safety.

From an environmental perspective, the degradation pathways of hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine have been studied to assess its impact on ecosystems. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is advantageous for industries seeking sustainable chemical solutions.

In conclusion,hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-7-carboxylic acid represents a versatile molecule with multifaceted applications across various scientific domains. Its structural complexity and functional diversity make it an invaluable asset for researchers aiming to develop innovative solutions in medicine and materials science. As ongoing studies continue to unravel its full potential,CAS No 896306386 will undoubtedly play a pivotal role in shaping future advancements.